Cas no 136092-79-0 (L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-N,3-dimethyl-)

• Product Name: L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-N,3-dimethyl-
• CAS No: 136092-79-0
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 1240234
• PubChem ID: 15689340
• Update Time: 2025-04-20

L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-N,3-dimethyl-
• N-Boc-N,3-dimethyl-L-valine
• N-[(1,1-Dimethylethoxy)carbonyl]-N,3-dimethyl-L-valine
• F78774
• (S)-2-((tert-butoxycarbonyl)(methyl)amino)-3,3-dimethylbutanoic acid
• 136092-79-0
• SVJPLIDRGZFUOC-MRVPVSSYSA-N
• SCHEMBL57617
• DTXSID701209696
• CS-0433824
• (2S)-2-[(tert-butoxycarbonyl)(methyl)amino]-3,3-dimethylbutanoic acid
• (2S)-3,3-dimethyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid

• Inchi： 1S/C12H23NO4/c1-11(2,3)8(9(14)15)13(7)10(16)17-12(4,5)6/h8H,1-7H3,(H,14,15)/t8-/m1/s1
• InChI Key： SVJPLIDRGZFUOC-MRVPVSSYSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų